Cas no 80066-71-3 (5-Aminoisoquinoline-3-carboxylic acid)

• Product name: 5-Aminoisoquinoline-3-carboxylic acid
• CAS No: 80066-71-3
• MF: C₁₀H₈N₂O₂
• MW: 188.18272
• MDL: MFCD11109652
• CID: 707594
• PubChem ID: 20515652

5-Aminoisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminoisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylicacid, 5-amino-
• 3-isoquinolinecarboxylic acid,5-amino
• Y4126
• 80066-71-3
• 5-Aminoisoquinoline-3-carboxylicacid
• AS-65513
• J-516736
• CS-0270751
• SCHEMBL11255211
• 3-Isoquinolinecarboxylicacid,5-amino-(9CI)
• W19058
• DTXSID10608298
• EN300-153305
• AKOS006309808
• BUAXJCKIRCBFJJ-UHFFFAOYSA-N

• MDL： MFCD11109652
• Inchi： InChI=1S/C10H8N2O2/c11-8-3-1-2-6-5-12-9(10(13)14)4-7(6)8/h1-5H,11H2,(H,13,14)
• InChI Key： BUAXJCKIRCBFJJ-UHFFFAOYSA-N
• SMILES： C1=CC2=CN=C(C=C2C(=C1)N)C(=O)O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.43
• Boiling Point: 447.8°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.745
• PSA: 76.21000
• LogP: 2.09640

5-Aminoisoquinoline-3-carboxylic acid Security Information

5-Aminoisoquinoline-3-carboxylic acid Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives